Cas no 25978-09-0 (Thiocyanatosulfuricacid)

• Product Name: Thiocyanatosulfuricacid
• CAS No: 25978-09-0
• MF: CHNO₃S₂
• MW: 139.153537511826
• CID: 270980
• Update Time: 2026-05-14

Thiocyanatosulfuricacid Chemical and Physical Properties

Names and Identifiers

• Thiocyanatosulfuricacid
• Sulfuric acid, monoanhydride with thiocyanic acid
• Thiocyanatosulfonicacid (6CI)
• Thiocyanatosulfuric acid

• Inchi： InChI=1S/CHNO3S2/c2-1-5-7(3,4)6/h(H,3,4,6)
• InChI Key： ACDJVLWPJCXGAO-UHFFFAOYSA-N
• SMILES： S(OC#N)(=O)(=S)O

Computed Properties

• Exact Mass: 138.93983

Experimental Properties

• Density: 1.961±0.06 g/cm3(Predicted)
• PSA: 70.32
• pka: -6.98±0.30(Predicted)